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For Researchers, Scientists, and Drug Development Professionals

Trisulfo-Cy3-Alkyne is a highly water-soluble fluorescent probe belonging to the cyanine dye
family. Its intrinsic brightness and photostability make it an excellent choice for a wide range of
fluorescence-based detection methods.[1][2] The key feature of this molecule is the terminal
alkyne group, which allows for its covalent attachment to azide-modified biomolecules via a
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) reaction, a cornerstone of click
chemistry.[1][3] This bioorthogonal labeling strategy offers high specificity and efficiency,
enabling the precise attachment of a fluorescent reporter to proteins, nucleic acids, and other
molecules in complex biological samples.[3]

Core Properties and Chemical Structure

Trisulfo-Cy3-Alkyne is characterized by its three sulfonate groups, which impart excellent
water solubility and reduce the dye's tendency to aggregate, a common issue with fluorescent
probes that can lead to signal quenching.[4] Its fluorescent properties are compatible with a
wide array of common filter sets and imaging instrumentation.[2]

Chemical Structure
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The chemical structure of Trisulfo-Cy3-Alkyne consists of two substituted indole rings linked
by a polymethine chain, which forms the core of the Cy3 fluorophore. One of the indole rings is
functionalized with a linker arm terminating in an alkyne group, ready for click chemistry
conjugation. The three sulfonate groups are attached to the aromatic rings.

Caption: Chemical Structure of Trisulfo-Cy3-Alkyne.
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Property Value Reference(s)
Molecular Formula CssHa1N3Na2010S3 [2][5]
Molecular Weight 805.9 g/mol [2][5]
Excitation Maximum (Aex) 550 nm [2]

Emission Maximum (Aem) 570 nm [2]

Extinction Coefficient 150,000 cm~iM1 [2][5]
Solubility Water, DMSO, DMF [2]

Purity (HPLC) > 90-95% [21[3]

Experimental Protocol: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

The following is a general protocol for the labeling of azide-modified biomolecules with
Trisulfo-Cy3-Alkyne. This protocol may require optimization depending on the specific
biomolecule and experimental conditions.

Materials

o Azide-modified biomolecule (e.g., protein, oligonucleotide)
e Trisulfo-Cy3-Alkyne
o Copper(ll) sulfate (CuSOa) solution (e.g., 20 mM in water)

¢ Reducing agent: Sodium ascorbate solution (e.g., 50 mM in water, freshly prepared)
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Copper-chelating ligand (optional but recommended): e.g., Tris(benzyltriazolylmethyl)amine
(TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stock solution.

Reaction Buffer (e.g., phosphate-buffered saline (PBS), triethylammonium acetate buffer)

DMSO or DMF for dissolving Trisulfo-Cy3-Alkyne

Purification supplies (e.g., size-exclusion chromatography columns, dialysis tubing, HPLC)

Procedure

o Preparation of Reagents:

o Dissolve the azide-modified biomolecule in the chosen reaction buffer to a desired
concentration.

o Prepare a stock solution of Trisulfo-Cy3-Alkyne (e.g., 10 mM) in anhydrous DMSO or
DMF.

o Prepare fresh sodium ascorbate solution.
e Reaction Setup:

o In a microcentrifuge tube, combine the azide-modified biomolecule solution with the
Trisulfo-Cy3-Alkyne stock solution. The molar ratio of dye to biomolecule may need to be
optimized, but a 2-5 fold molar excess of the alkyne dye is a common starting point.

o Add the copper-chelating ligand to the reaction mixture (if used). A final concentration of 1-
5 times the copper concentration is typical.

o Add the CuSOa solution to the reaction mixture. A final concentration of 50-250 pM is often
sufficient.

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The final
concentration of sodium ascorbate should be 5-10 times the concentration of CuSOa.

¢ Incubation:
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o Gently mix the reaction components.

o Incubate the reaction at room temperature for 1-4 hours. The reaction time may be
extended or performed at a different temperature to optimize labeling efficiency. Protect
the reaction from light to prevent photobleaching of the Cy3 dye.

o Purification:

o Remove the unreacted Trisulfo-Cy3-Alkyne and other reaction components from the
labeled biomolecule. Common purification methods include:

» Size-exclusion chromatography (e.g., spin columns): Effective for removing small
molecules from larger biomolecules like proteins.

» Dialysis: Suitable for larger sample volumes.
» Ethanol or acetone precipitation: Often used for oligonucleotides and DNA.[1]

» High-performance liquid chromatography (HPLC): Provides the highest purity of the final
conjugate.

e Characterization:

o Determine the degree of labeling (DOL) by measuring the absorbance of the purified
conjugate at 280 nm (for protein) or 260 nm (for nucleic acids) and at 550 nm (for Cy3).

Signaling Pathway and Experimental Workflow

Visualization
Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)
Workflow

The following diagram illustrates the general workflow for labeling an azide-modified
biomolecule with Trisulfo-Cy3-Alkyne.
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Caption: General workflow for CUAAC labeling.

This technical guide provides a comprehensive overview of Trisulfo-Cy3-Alkyne, its
properties, and its application in bioorthogonal labeling. For specific applications, further
optimization of the provided protocols may be necessary to achieve the desired labeling
efficiency and preserve the function of the target biomolecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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